Cas no 596131-59-8 (1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazole-2-thione)

• Product Name: 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazole-2-thione
• CAS No: 596131-59-8
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 1114654
• Update Time: 2024-07-24

1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazole-2-thione
• 2H-Benzimidazole-2-thione, 1,3-dihydro-1-methyl-5-nitro-

• Inchi： 1S/C8H7N3O2S/c1-10-7-3-2-5(11(12)13)4-6(7)9-8(10)14/h2-4H,1H3,(H,9,14)
• InChI Key： FZIAMXGBPCWMEX-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C2=CC=C([N+]([O-])=O)C=C2N1

Computed Properties

• Exact Mass: 209.02601

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Melting Point: 304-305 °C (decomp)
• Boiling Point: 341.9±44.0 °C(Predicted)
• PSA: 58.41
• pka: 10.12±0.30(Predicted)